N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C16H15NO2S2/c18-16(14-5-9-20-12-14)17(10-13-4-7-19-11-13)6-3-15-2-1-8-21-15/h1-2,4-5,7-9,11-12H,3,6,10H2
• InChI Key: UIYGGZVFGJTPQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)C3=CSC=C3
• Molecular Formula: C16H15NO2S2
• Molecular Weight: 317.4 g/mol
• CAS No.: 1428365-17-6

Description

N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C16H15NO2S2 and its molecular weight is 317.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The synthesis of related furan and thiophene compounds involves complex reactions that offer insights into the chemical reactivity and potential applications of N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-3-carboxamide. For example, the synthesis of furan-carboxamide derivatives has been explored for their potential as novel inhibitors against lethal H5N1 influenza A viruses. These studies reveal that specific substitutions on the furan and thiophene rings significantly influence their biological activities (Yongshi et al., 2017). Additionally, the chemical synthesis techniques developed for these compounds, such as the Gewald reaction, provide foundational knowledge for the synthesis of this compound (Arora et al., 2013).

Antimicrobial Activities

Research into furan and thiophene derivatives has identified these compounds as promising for antimicrobial applications. Specific furan-carboxamide derivatives have shown significant antimicrobial activities, highlighting the potential of this compound in similar applications. The systematic study of these derivatives provides valuable insights into the structure-activity relationships that could guide the development of new antimicrobial agents (Arora et al., 2013).

Potential Applications in Material Science

Furan and thiophene derivatives have been explored for their applications in material science, such as in the development of dye-sensitized solar cells. The incorporation of furan and thiophene units into the molecular structure of dyes has been shown to improve solar energy-to-electricity conversion efficiency, indicating that this compound could have potential applications in the development of efficient solar energy materials (Kim et al., 2011).